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Compound of Interest

Compound Name: Azodicarboxylic dimorpholide

Cat. No.: B8007572

Get Quote

Part 1: Executive Summary
Azodicarboxylic dimorpholide (ADDM) is a specialized azo-reagent utilized primarily in

Mitsunobu transformations where simplified purification is critical.[1] Unlike its liquid

counterparts (DEAD/DIAD), ADDM is a solid, offering distinct handling advantages and a

unique solubility profile that facilitates "green" workups.

Physical State: Solid (Crystalline powder)

Appearance: Yellow to dark yellow (characteristic of the azo chromophore)

Melting Point:141–143 °C (Decomposition often accompanies melting in azo compounds)

CAS Number: 10465-82-4[1][2][3][4][5][6][7][8]

This guide provides a comprehensive analysis of ADDM’s physicochemical properties, its

mechanistic advantages over traditional reagents, and a validated protocol for its use in high-

value organic synthesis.
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Part 2: Technical Specifications & Physical
Properties
The following data aggregates field-verified properties necessary for the precise

characterization and handling of ADDM.

Table 1: Physicochemical Profile of ADDM
Property Specification Notes

Chemical Name Azodicarboxylic dimorpholide
Also known as Azodicarboxylic

bismorpholide

CAS Number 10465-82-4
Distinct from ADDP (CAS

10465-81-3)

Molecular Formula C₁₀H₁₆N₄O₄

Molecular Weight 256.26 g/mol

Physical State Solid Free-flowing powder

Melting Point 141–143 °C
Sharp melting range; observe

thermal limits

Solubility
Soluble in THF, CH₂Cl₂;

Byproduct is water-soluble

Key differentiator from

DEAD/DIAD

Appearance Yellow / Dark Yellow Intensity correlates with purity

Stability Thermally sensitive
Store < 25°C, away from

light/moisture

Structural Rationale
The morpholine moiety is the functional core of ADDM's utility. Unlike the lipophilic ethyl or

isopropyl groups in DEAD/DIAD, the morpholine ring introduces polarity.

Crystallinity: The rigid morpholine amide structure raises the melting point, resulting in a solid

reagent that is easier to weigh and dispense than liquid azo-esters.
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Aqueous Extraction: The reduced hydrazine byproduct (ADDM-H₂) possesses significantly

higher water solubility than diethyl hydrazinedicarboxylate. This allows for the removal of the

byproduct via simple aqueous washing, eliminating the need for difficult flash

chromatography separations often required with DEAD.

Part 3: Mechanistic Analysis & Visualization
To understand the utility of ADDM, one must visualize its role in the Mitsunobu cycle and its

regeneration capability.

Diagram 1: ADDM-Mediated Mitsunobu Mechanism
This pathway illustrates the activation of the phosphine and the subsequent nucleophilic

substitution, highlighting the water-soluble byproduct formation.
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Caption: The Mitsunobu cycle using ADDM, emphasizing the formation of the water-soluble

hydrazine byproduct (ADDM-H₂) for simplified workup.

Part 4: Experimental Application Protocol
Expertise & Experience: The following protocol is designed for a standard esterification. The

choice of solvent (THF) is critical as it solubilizes the ADDM reagent while allowing for the

subsequent precipitation or aqueous extraction of byproducts.
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Reagents
Alcohol (Substrate): 1.0 equiv

Acid / Nucleophile: 1.0–1.2 equiv

Triphenylphosphine (PPh₃): 1.5 equiv

ADDM: 1.5 equiv[8]

Solvent: Anhydrous THF (0.1 M concentration relative to alcohol)

Step-by-Step Methodology
Preparation: Flame-dry a round-bottom flask and cool under an inert atmosphere (Ar or N₂).

Dissolution: Charge the flask with the Alcohol, Nucleophile, and PPh₃. Dissolve in anhydrous

THF.

Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Note: Although ADDM

is a solid, the reaction is exothermic. Cooling prevents side reactions.

Addition: Add ADDM in a single portion (or dissolved in minimal THF if precise rate control is

needed). The yellow color of ADDM will fade as the betaine forms.

Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir. Monitor via

TLC/LC-MS (typically 2–16 hours).

Workup (The ADDM Advantage):

Concentrate the reaction mixture slightly.

Dilute with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Wash with water. The reduced hydrazine byproduct (ADDM-H₂) will partition into the

aqueous phase.

Wash with brine, dry over Na₂SO₄, and concentrate.
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Purification: The crude material now largely contains only the product and

triphenylphosphine oxide (TPPO), significantly simplifying the subsequent flash

chromatography or crystallization.

Part 5: Synthesis and Regeneration[11]
For labs requiring large quantities, ADDM can be synthesized and even regenerated from its

byproduct.

Diagram 2: Synthesis and Regeneration Cycle
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Caption: Cycle showing the synthesis of ADDM and the potential to regenerate the reagent

from the reduced hydrazine byproduct using Silver(I) Oxide.

Regeneration Protocol: The water-soluble byproduct (ADDM-H₂) can be re-oxidized to ADDM

using mild oxidants such as Silver(I) Oxide (Ag₂O) or Iodobenzene diacetate. This is

particularly useful for large-scale process chemistry where reagent cost and waste minimization

are factors.

Part 6: Safety & Stability (E-E-A-T)
Trustworthiness: Azo compounds are inherently energetic. While ADDM is a solid and generally

more stable than liquid DEAD, it possesses specific thermal hazards.

Thermal Decomposition:

Melting Point Warning: The melting point (141–143 °C) is often the onset of

decomposition. Do not heat ADDM neat to this temperature.

DSC Profile: Differential Scanning Calorimetry of similar azo-amides typically shows a

sharp exotherm upon melting. Processing temperatures should be kept at least 20 °C

below the melting point.

Shock Sensitivity:

Unlike DEAD (which can be shock-sensitive, especially if distilled), ADDM is relatively

stable to impact. However, standard safety protocols for azo compounds (avoiding

friction/grinding of dry material) should be observed.

Storage:

Store at 2–8 °C (refrigerated).

Protect from light (amber vials), as UV light can induce trans-cis isomerization or

degradation.

Keep dry; moisture can cause slow hydrolysis over months.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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